Cas no 335654-06-3 (2-Chloro-7H-pyrrolo[2,3-d]pyrimidine)
![2-Chloro-7H-pyrrolo[2,3-d]pyrimidine structure](https://ossimg.kuujia.com/scimg/336000/335654-06-3x500.png)
335654-06-3 structure
Product Name:2-Chloro-7H-pyrrolo[2,3-d]pyrimidine
CAS No:335654-06-3
MF:C6H4ClN3
MW:153.569059371948
MDL:MFCD07787392
CID:303762
PubChem ID:5706774
Update Time:2025-04-19
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine
- 7H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-
- 2-chloro-7H-pyrrolo-[2,3-d]pyrimidine
- A15755
- SY009624
- 2-chloropyrrolo[2,3-d]pyrimidine
- 2-Chloro-1H-pyrrolo[2,3-d]pyrimidine
- CS-M3681
- PS-6057
- MFCD07787392
- J-508991
- DTXSID00420729
- 335654-06-3
- AM20090512
- FT-0648541
- 1H-Pyrrolo[2,3-d]pyrimidine, 2-chloro-
- A5976
- AKOS028109459
- SCHEMBL167083
- 2-Chloro-7H-pyrrolo[2,3-d]pyrimidine, AldrichCPR
- Z1198175094
- AKOS005259681
- BCP26397
- AC-24734
- 2-CHLORO-7H-PYRROLO[2 pound not3-D]PYRIMIDINE
- HJOQGBBHVRYTDX-UHFFFAOYSA-N
- EN300-116588
- STL557113
- DB-013168
- BBL103303
-
- MDL： MFCD07787392
- Inchi： 1S/C6H4ClN3/c7-6-9-3-4-1-2-8-5(4)10-6/h1-3H,(H,8,9,10)
- InChI Key： HJOQGBBHVRYTDX-UHFFFAOYSA-N
- SMILES： ClC1=NC=C2C=CNC2=N1
Computed Properties
- Exact Mass: 153.00900
- Monoisotopic Mass: 153.009
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.6A^2
- XLogP3: 1.6
Experimental Properties
- Color/Form: White to Yellow Solid
- Density: 1.531
- Melting Point: 228-231°C
- Boiling Point: 318.3°C at 760 mmHg
- Flash Point: 146.285℃
- Refractive Index: 1.72
- PSA: 41.57000
- LogP: 1.61130
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Security Information
- Signal Word：Danger
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P264; P270; P301+P310+P330; P405; P501
- Hazard Category Code： 25
- Safety Instruction： 45-24/25
-
Hazardous Material Identification：
- Storage Condition：Inert atmosphere,2-8°C
- HazardClass：6.1
- PackingGroup：III
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C12477-1g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 1g |
428CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C12477-5g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 5g |
1732CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | C12477-25g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 25g |
6070CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CL219-5g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 5g |
558.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CL219-250mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 250mg |
89CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CL219-1g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 1g |
141.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CL219-100mg |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 100mg |
45CNY | 2021-05-08 | |
| Fluorochem | 016249-1g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 1g |
￡29.00 | 2022-03-01 | |
| Fluorochem | 016249-5g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 5g |
￡89.00 | 2022-03-01 | |
| Fluorochem | 016249-10g |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine |
335654-06-3 | 98% | 10g |
￡177.00 | 2022-03-01 |
2-Chloro-7H-pyrrolo[2,3-d]pyrimidine Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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